6-Chloro-3,3-dimethyl-2,3-dihydroimidazo[1,5-a]pyridine-1,5-dione

• Molecular Formula: C9H9ClN2O2
• Molecular Weight: 212.63 g/mol
• IUPAC Name: 6-chloro-3,3-dimethyl-2H-imidazo[1,5-a]pyridine-1,5-dione
• InChI: InChI=1S/C9H9ClN2O2/c1-9(2)11-7(13)6-4-3-5(10)8(14)12(6)9/h3-4H,1-2H3,(H,11,13)
• InChI Key: CIEXJDJHKQURRH-UHFFFAOYSA-N
• Canonical SMILES: CC1(NC(=O)C2=CC=C(C(=O)N21)Cl)C

Description

6-Chloro-3,3-dimethyl-2,3-dihydroimidazo[1,5-a]pyridine-1,5-dione is a useful research compound. Its molecular formula is C9H9ClN2O2 and its molecular weight is 212.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-chloro-6-oxo-1,6-dihydropyridine-2-carboxamide (2, 1.4 g, 7.9 mmol) in 1,4-dioxane (20 mL), acetone (3, 4.6 g, 79 mmol) and concentrated sulfuric acid (0.038 g, 0.39 mmol) were added at room temperature and the reaction mixture was allowed to heat at 100° C. for 8 h. The reaction mixture was concentrated under reduced pressure and the residue was triturated with diethyl ether and hexane, filtered and dried to afford 6-chloro-3,3-dimethyl-2,3-dihydroimidazo[1,5-a]pyridine-1,5-dione (4). Yield: 1.4 g, 83%; MS (ESI) m/z 213[M+1]+.